Cas no 4558-59-2 (4,6-Dimethoxypyrimidine-5-carbaldehyde)

4,6-Dimethoxypyrimidine-5-carbaldehyde structure
4558-59-2 structure
Product Name:4,6-Dimethoxypyrimidine-5-carbaldehyde
CAS No:4558-59-2
MF:C7H8N2O3
MW:168.15002155304
MDL:MFCD01912557
CID:1031870
PubChem ID:4436645
Update Time:2025-04-20

4,6-Dimethoxypyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dimethoxypyrimidine-5-carbaldehyde
    • 4,6‐DIMETHOXY‐5‐PYRIMIDINECARBALDEHYDE
    • 4,6-Dimethoxy-5-pyrimidinecarboxaldehyde
    • 4,6-Dimethoxy-5-formylpyrimidin
    • WQGFZQFGVYDFOP-UHFFFAOYSA-N
    • 4,6-dimethoxypyrimidin-5-aldehyde
    • 4,6-dimethoxypyrimidine-5-aldehyde
    • 4,6-dimethoxypyrimidin- 5-aldehyde
    • STK946098
    • 6282AB
    • NE22178
    • CM10699
    • 4,6-dimethoxypyrimidine-5-carboaldehyde
    • ST2405271
    • 4,6-DIMETHOXY-5-PYRIMIDINECA
    • 4 pound not6-Dimethoxypyrimidine-5-carbaldehyde
    • AKOS001445277
    • 4558-59-2
    • DS-14202
    • CS-0186927
    • DB-094595
    • 4,6-DIMETHOXY-5-PYRIMIDINECARBALDEHYDE
    • Z314662032
    • MFCD01912557
    • SY114174
    • SB57252
    • F0704-0012
    • A872360
    • C75227
    • SCHEMBL1478136
    • DTXSID40403278
    • EN300-41271
    • MDL: MFCD01912557
    • Inchi: 1S/C7H8N2O3/c1-11-6-5(3-10)7(12-2)9-4-8-6/h3-4H,1-2H3
    • InChI Key: WQGFZQFGVYDFOP-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C=O)=C(N=CN=1)OC

Computed Properties

  • Exact Mass: 168.05349212g/mol
  • Monoisotopic Mass: 168.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.3
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 142-143 ºC (water ethanol )
  • Solubility: Slightly soluble (9.6 g/l) (25 º C),

4,6-Dimethoxypyrimidine-5-carbaldehyde Security Information

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4,6-Dimethoxypyrimidine-5-carbaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4558-59-2)4,6-Dimethoxypyrimidine-5-carbaldehyde
Order Number:A872360
Stock Status:in Stock
Quantity:5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:33
Price ($):194.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:4558-59-2)4,6-Dimethoxypyrimidine-5-carbaldehyde
A872360
Purity:99%
Quantity:5.0g
Price ($):194.0
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